Cas no 2110374-65-5 (5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid)

• Product Name: 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid
• CAS No: 2110374-65-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5883229
• PubChem ID: 165790053
• Update Time: 2025-05-22

5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-722213
• 5-(4-methylcyclohexyl)piperidine-3-carboxylic acid
• 2110374-65-5
• 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid

• Inchi： 1S/C13H23NO2/c1-9-2-4-10(5-3-9)11-6-12(13(15)16)8-14-7-11/h9-12,14H,2-8H2,1H3,(H,15,16)
• InChI Key： ARQJSXXEMYSSBD-UHFFFAOYSA-N
• SMILES： OC(C1CNCC(C1)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid

Recent Advances in the Study of 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid (CAS: 2110374-65-5)

The compound 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid (CAS: 2110374-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research indicates that 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid exhibits selective binding affinity towards certain receptors involved in neurological and inflammatory pathways. This selectivity makes it a candidate for further development in treating conditions such as neuropathic pain and chronic inflammation. The compound's ability to cross the blood-brain barrier has also been a focal point, with studies suggesting its potential in central nervous system (CNS) drug development.

In terms of synthetic chemistry, recent advancements have optimized the production of 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid, improving yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline its synthesis, making it more accessible for large-scale pharmaceutical applications. Researchers have also explored its derivatives, aiming to enhance its bioavailability and reduce potential side effects.

Pharmacokinetic studies have provided insights into the compound's metabolism and excretion profiles. These studies are crucial for understanding its therapeutic window and potential drug-drug interactions. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects, marking a significant step towards its potential commercialization.

In conclusion, 5-(4-Methylcyclohexyl)piperidine-3-carboxylic acid represents a promising candidate in the pipeline of novel therapeutic agents. Its unique chemical structure and biological activity profile position it as a valuable subject for ongoing and future research. Continued exploration of its mechanisms of action and therapeutic potential will be essential for translating these findings into clinical applications.